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Compound of Interest

Compound Name: Esmolol-d7 Hydrochloride

Cat. No.: B584036 Get Quote

Introduction: Esmolol-d7 hydrochloride is the deuterated form of Esmolol hydrochloride, a

short-acting beta-1 adrenergic receptor antagonist. In research and development, Esmolol-d7

HCl is primarily utilized as an internal standard for the quantification of esmolol in biological

samples via mass spectrometry. Given its handling in laboratory settings, a thorough

understanding of its safety profile is paramount for researchers, scientists, and drug

development professionals.

Comprehensive safety data specific to Esmolol-d7 hydrochloride is limited. Therefore, this

guide is principally based on the safety information for its non-deuterated analogue, Esmolol

hydrochloride (CAS No: 81161-17-3), assuming a similar toxicological profile. Deuterium

labeling is generally not expected to alter the core toxicological properties of a molecule.

Hazard Identification and Classification
Esmolol hydrochloride is classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals. Some suppliers classify it as

acutely toxic and a serious eye irritant.[1]

Table 1: GHS Classification for Esmolol Hydrochloride
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[2]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[2]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Serious Eye Damage/Eye

Irritation
Category 2A/2

H319: Causes serious eye

irritation[1][3][4]

Table 2: GHS Hazard and Precautionary Statements
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Type Code Statement

Hazard H301+H311+H331
Toxic if swallowed, in contact

with skin or if inhaled.

H319
Causes serious eye irritation.

[1][4]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash hands thoroughly after

handling.[1][4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][4]

P301+P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.

P302+P352
IF ON SKIN: Wash with plenty

of water.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][4]

P337+P313
If eye irritation persists: Get

medical advice/attention.[1]

Physical and Chemical Properties
Esmolol hydrochloride is a white to off-white crystalline powder.[5][6] It is relatively hydrophilic,

being very soluble in water and freely soluble in alcohol.[5]

Table 3: Physical and Chemical Data
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Property Esmolol-d7 Hydrochloride Esmolol Hydrochloride

CAS Number 1346598-13-7 81161-17-3

Molecular Formula C₁₆H₁₈D₇NO₄ • HCl C₁₆H₂₆ClNO₄[4][7]

Molecular Weight 338.9 g/mol 331.83 g/mol [4][7]

Melting Point Not determined 89.0-90.6 °C[7]

Boiling Point Not determined Not determined

Flash Point Not applicable Not applicable[7]

Solubility in Water Not determined 12 mg/mL[7]

Partition Coefficient (n-

octanol/water)
Not determined 0.42 (at pH 7.0)[5][6]

Toxicological Data
The toxicological properties of Esmolol-d7 hydrochloride have not been fully investigated.

The data below is for Esmolol hydrochloride. Accidental ingestion may be damaging to the

health of an individual.[6] Side effects can include nausea, vomiting, dizziness, low blood

pressure (hypotension), and a slow heart rate (bradycardia).[6][8]

Table 4: Acute Toxicity of Esmolol Hydrochloride

Test Species Route Value Reference

LD50 Rat Intravenous 71 mg/kg [8]

LD50 Mouse Intravenous 71 mg/kg [6]

LD50 Mouse Intravenous 93 mg/kg [8]

LD50 Rabbit Intravenous 40 mg/kg [8]

LD50 Dog Intravenous 32 mg/kg [8]

Reproductive Toxicity: In animal studies, high doses of esmolol hydrochloride administered to

pregnant rats showed no signs of embryotoxicity or teratogenicity. However, in rabbits, doses
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approximately 2.7 times the maximum human maintenance dose resulted in minimal maternal

toxicity and an increase in fetal resorptions.[9]

Experimental Protocols
The safety data sheets and product information pages that cite toxicological data, such as the

LD50 values listed above, do not provide detailed experimental methodologies. These studies

are typically conducted by the manufacturer or specialized laboratories following standardized

guidelines.

For context, a general protocol for an acute intravenous toxicity study (approximating an LD50

determination) in rats is described below, based on international guidelines like those from the

OECD.[10]

General Protocol: Acute Single-Dose Intravenous Toxicity Study in Rats

Objective: To determine the acute toxicity and estimate the median lethal dose (LD50) of a

substance after a single intravenous administration.

Test System: Healthy, young adult Sprague Dawley rats, typically 8-12 weeks old. Animals

are randomized into treatment and control groups.[10]

Housing and Diet: Animals are housed in controlled conditions (temperature, humidity, light

cycle) with free access to standard laboratory diet and water.

Dose Formulation: The test substance (Esmolol hydrochloride) is dissolved in a suitable

vehicle (e.g., sterile saline) to the desired concentrations.[10]

Administration:

A single dose is administered via intravenous injection (e.g., into the tail vein).

The volume administered is based on the individual animal's body weight on the day of

dosing.[10]

A control group receives the vehicle only.
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Multiple dose groups are used with a geometric progression of doses to identify a dose

range that causes mortality.

Observation Period: Animals are observed for a period of up to 14 days post-administration.

[10]

Parameters Monitored:

Mortality/Viability: Checked at least twice daily.

Clinical Signs: Detailed observations for signs of toxicity are made shortly after dosing and

then daily. Signs may include changes in skin, fur, eyes, respiration, and behavior (e.g.,

somnolence, convulsions).[6]

Body Weight: Measured prior to dosing and at regular intervals throughout the observation

period.

Necropsy: All animals (including those that die during the study and those euthanized at the

end) undergo a gross necropsy to examine for any pathological changes to organs and

tissues.

Data Analysis: The LD50 value is calculated using appropriate statistical methods (e.g.,

Probit analysis) based on the mortality data across the different dose groups.

Mandatory Visualization
The following diagram illustrates a logical workflow for emergency response following an

accidental exposure to Esmolol-d7 hydrochloride in a laboratory setting.
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Exposure Event
(Esmolol-d7 HCl)

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If breathing is difficult, provide oxygen.

3. Seek immediate medical attention.

1. Immediately remove contaminated clothing.
2. Wash skin thoroughly with soap and water.
3. Seek medical attention if irritation persists.

1. Immediately flush eyes with plenty of water for at least 15 minutes.
2. Remove contact lenses if present and easy to do.

3. Seek immediate medical attention.

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Seek immediate medical attention.

Inform Supervisor &
Document Incident

Click to download full resolution via product page

Caption: Emergency first aid workflow for Esmolol-d7 HCl exposure.

Safe Handling and Storage
Handling:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles or face shield, and a lab coat.[3][7]

Ventilation: Use in a well-ventilated area. For procedures that may generate dust, use a fume

hood or other local exhaust ventilation.[4][8]

Hygiene: Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly after

handling.[8] Avoid breathing in dust.

Storage:

Temperature: Store in a cool, dry place. Recommended storage temperatures vary by

supplier, with common recommendations being refrigerated at 2-8°C[7] or at a controlled

room temperature of 20° to 25°C (68° to 77°F).[8]

Conditions: Keep the container tightly closed and protect from freezing.[8]

Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[3][6]
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First Aid Measures
Inhalation: Remove the victim to fresh air. If breathing is difficult or irregular, provide artificial

respiration or oxygen. Seek immediate medical attention.[1]

Skin Contact: Immediately remove any contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water.[1] Seek medical attention if irritation develops or

persists.

Eye Contact: Immediately flush the eyes with large amounts of running water for at least 15

minutes, holding the eyelids open.[1][8] Remove contact lenses if it is safe to do so.[8]

Persistent irritation requires immediate medical attention.[1][8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

[4] Never give anything by mouth to an unconscious person. Call a physician or poison

control center immediately.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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